N-(2-methylphenyl)-2-[(3-phenylisoxazolo[5,4-d]pyrimidin-4-yl)oxy]acetamide

• IUPAC Name: [4-(2-chlorophenyl)piperazin-1-yl]-[4-[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxyphenyl]methanone
• InChI: InChI=1S/C27H30ClN5O2/c1-20-10-14-32(15-11-20)25-26(30-13-12-29-25)35-22-8-6-21(7-9-22)27(34)33-18-16-31(17-19-33)24-5-3-2-4-23(24)28/h2-9,12-13,20H,10-11,14-19H2,1H3
• InChI Key: JYUAPTCSTWVMDG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC=CN=C2OC3=CC=C(C=C3)C(=O)N4CCN(CC4)C5=CC=CC=C5Cl
• Molecular Formula: C27H30ClN5O2
• Molecular Weight: 492.0 g/mol

Description

N-(2-methylphenyl)-2-[(3-phenylisoxazolo[5,4-d]pyrimidin-4-yl)oxy]acetamide, also known as MP-10, is a compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Anticancer Activity

Research has indicated potential anticancer properties associated with compounds related to the specified chemical structure. A study by Al-Sanea et al. (2020) on 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives, including various aryloxy groups attached to the C2 of the pyrimidine ring, demonstrated appreciable cancer cell growth inhibition against multiple cancer cell lines, highlighting the potential of these compounds as anticancer agents (Al-Sanea, M. M. et al., 2020).

Radioligand Imaging

Compounds within this chemical family have been used in the synthesis of selective radioligands for imaging. For example, the synthesis of [18F]PBR111, a radioligand aimed at imaging the translocator protein (18 kDa) with PET, utilized a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, indicating the value of these compounds in diagnostic imaging and potentially in the treatment of neurodegenerative diseases (Dollé, F. et al., 2008).

Antimicrobial Activity

Further investigations have explored the antimicrobial potential of pyrazolo[3,4-d]pyrimidine derivatives. Studies by Bondock et al. (2008) on heterocycles incorporating the antipyrine moiety, including 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide, have shown significant antimicrobial activity, suggesting the utility of these compounds in developing new antimicrobial agents (Bondock, S. et al., 2008).

Synthesis and Chemical Transformations

Research into the chemical synthesis and transformations of compounds within this family has led to the discovery of novel derivatives and their potential applications. For instance, the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition has expanded the chemical repertoire available for further pharmacological and biological evaluation (Rahmouni, A. et al., 2014).